Pyridine-3-sulfonamide
Cat. No. B1584339
M. Wt: 158.18 g/mol
InChI Key: NKFLEFWUYAUDJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH3:13][C:14](=[O:15])[CH3:16].[ClH:1].[NH3:12].[n:2]1[cH:3][c:4]([S:8](=[O:9])(=[O:10])[Cl:11])[cH:5][cH:6][cH:7]1>>[n:2]1[cH:3][c:4]([S:8](=[O:9])(=[O:10])[NH2:12])[cH:5][cH:6][cH:7]1
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CC(C)=O
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
Cl
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
N
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=S(=O)(Cl)c1cccnc1
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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NS(=O)(=O)c1cccnc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
